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Compound of Interest

Compound Name: Chlorocyclopentane

Cat. No.: B1362555 Get Quote

For laboratory professionals engaged in research and development, the safe handling of

chemical reagents is paramount. This guide provides essential safety and logistical information

for the operational use and disposal of Chlorocyclopentane (CAS 930-28-9), ensuring the

well-being of personnel and the integrity of your work.

Chemical Profile and Hazards

Chlorocyclopentane is a colorless to pale yellow, highly flammable liquid with a distinct odor.

[1] It is a hazardous substance that requires careful handling due to its potential health and

physical hazards.[2]

Hazard Identification and GHS Classification:
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Hazard
Classification

Hazard Statement Signal Word GHS Pictogram

Flammable Liquids

(Category 2)

H225: Highly

flammable liquid and

vapor.[2][3][4][5][6]

Danger 🔥

Skin

Corrosion/Irritation

(Category 2)

H315: Causes skin

irritation.[2][4]
Warning ❗

Serious Eye

Damage/Eye Irritation

(Category 2)

H319: Causes serious

eye irritation.[2]
Warning ❗

Specific target organ

toxicity, single

exposure; Respiratory

tract irritation

(Category 3)

H335: May cause

respiratory irritation.
Warning ❗

Primary hazards include its high flammability, with vapors that can form explosive mixtures with

air and may travel to an ignition source and flash back.[2][7] Health hazards include skin and

serious eye irritation, and it may also cause respiratory irritation.[2][7]

Personal Protective Equipment (PPE)
A thorough hazard assessment is crucial to determine the specific PPE required for any

operation involving Chlorocyclopentane. The following table summarizes the recommended

PPE.
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Body Part Protection Specification

Eyes/Face
Safety Goggles with side

shields or a Face Shield

Must conform to EN 166 (EU)

or NIOSH (US) standards.[8]

Skin Chemical-resistant Gloves

The selected protective gloves

have to satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374 derived from it. Inspect

gloves prior to use.[8]

Protective Clothing
Wear fire/flame resistant and

impervious clothing.[8]

Respiratory Full-face Respirator

Use if exposure limits are

exceeded or if irritation or other

symptoms are experienced.[8]

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed whenever

workplace conditions warrant a

respirator's use.

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

Work within a certified chemical fume hood to minimize inhalation exposure.

Ensure a safety shower and eyewash station are readily accessible and have been recently

tested.
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Remove all sources of ignition from the work area, including open flames, hot surfaces, and

sparks.[2][8]

Use spark-proof tools and explosion-proof equipment.[2][8]

Ground and bond containers and receiving equipment to prevent static discharge.[2][5][9]

2. Weighing and Transferring:

Conduct all transfers of Chlorocyclopentane within a chemical fume hood.

Use a sealed container for transport within the laboratory.

When weighing, use a tared, sealed container to minimize exposure.

When transferring, pour slowly and carefully to avoid splashing.

3. Reaction Setup:

Set up reactions in a chemical fume hood.

Ensure all glassware is free of cracks and other defects.

If the reaction is exothermic, use a cooling bath to control the temperature.

Keep the reaction vessel loosely capped or equipped with a pressure-equalizing dropping

funnel or condenser to prevent pressure buildup.

Emergency Procedures
Spills:

Minor Spill (in a fume hood): Absorb the spill with an inert absorbent material (e.g., sand,

vermiculite). Collect the absorbed material into a sealed container for hazardous waste

disposal. Clean the spill area with soap and water.

Major Spill (outside a fume hood): Evacuate the immediate area and alert others. If

flammable vapors are present, turn off all ignition sources if it is safe to do so. Close the
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laboratory doors and contact your institution's emergency response team.

Personal Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing.[2] Seek medical attention.

Eye Contact: Immediately flush the eyes with water for at least 15 minutes, holding the

eyelids open.[2] Seek immediate medical attention.

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.[8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[8]

Disposal Plan
1. Waste Segregation:

Dispose of Chlorocyclopentane and any materials contaminated with it as hazardous

waste.

Do not mix with other waste streams unless explicitly permitted by your institution's

hazardous waste management plan.

2. Waste Collection and Storage:

Collect waste in a designated, properly labeled, and sealed container.

Store waste containers in a cool, dry, well-ventilated area away from ignition sources and

incompatible materials.[8]

3. Final Disposal:

Arrange for disposal through a licensed professional waste disposal service.
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Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

[8]

Hazard Assessment

Personal Protective Equipment (PPE) Selection

Task Evaluation
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Caption: PPE selection workflow for handling Chlorocyclopentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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